Cas no 1361744-69-5 (3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361744-69-5
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4919799
• Update Time: 2025-06-12

3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-12(17)8(2-3-16-6)9-4-7(13)5-10(14)11(9)15/h2-5,17H,1H3
• InChI Key： JJPLCHIHBXGOHX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CN=C(C)C=1O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine

Professional Introduction to 3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361744-69-5)

3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1361744-69-5, belongs to the pyridine class of heterocyclic aromatic compounds. Its molecular structure incorporates several key functional groups, including a hydroxyl group, a methyl group, and a trichlorophenyl moiety, which contribute to its diverse chemical properties and potential biological activities.

The< strong>3-hydroxy substituent at the third position of the pyridine ring introduces polarity and reactivity, making it a versatile scaffold for further chemical modifications. This feature is particularly valuable in drug design, where such functional groups can enhance binding affinity to biological targets. Additionally, the presence of a< strong>2-methyl group at the second position adds another layer of complexity to the compound's interactions with biological systems.

The< strong>4-(2,3,5-trichlorophenyl) moiety is another critical component of this compound. The trichlorophenyl group enhances lipophilicity and electronic properties, which can influence how the molecule interacts with enzymes and receptors. This structural feature has been explored in various pharmaceutical applications due to its ability to modulate biological pathways effectively. The combination of these substituents makes 3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. The structural motifs present in 3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine have shown potential in inhibiting key enzymes and pathways involved in these conditions. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells. These findings have prompted researchers to explore synthetic modifications aimed at optimizing its pharmacological profile.

The< strong>CAS number 1361744-69-5 provides a unique identifier for this compound, facilitating its use in scientific literature and patent filings. Researchers often rely on CAS numbers to ensure precise identification and avoid confusion with structurally similar compounds. This standardized nomenclature system is essential for maintaining consistency across different studies and databases.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine. By leveraging molecular modeling techniques, scientists can predict binding affinities and interactions with target proteins with high accuracy. These computational approaches have significantly reduced the time and resources required for hit identification in drug discovery programs. As a result, compounds such as this one are being rapidly evaluated for their therapeutic potential.

The synthesis of 3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies often include condensation reactions between appropriate precursors followed by functional group transformations. The introduction of the trichlorophenyl group typically involves halogenation reactions under controlled conditions to ensure regioselectivity.

In conclusion, 3-Hydroxy-2-methyl-4-(2,3,5-trichlorophenyl)pyridine is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. The ongoing exploration of its biological activities and synthetic pathways underscores its importance in modern drug discovery efforts.